molecular formula C5H9NO2S2 B8586828 3-(Methylaminothiocarbonylthio)propanoic acid CAS No. 7629-49-4

3-(Methylaminothiocarbonylthio)propanoic acid

Cat. No.: B8586828
CAS No.: 7629-49-4
M. Wt: 179.3 g/mol
InChI Key: XROANLWPDIMADQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Methylaminothiocarbonylthio)propanoic acid is a useful research compound. Its molecular formula is C5H9NO2S2 and its molecular weight is 179.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

7629-49-4

Molecular Formula

C5H9NO2S2

Molecular Weight

179.3 g/mol

IUPAC Name

3-(methylcarbamothioylsulfanyl)propanoic acid

InChI

InChI=1S/C5H9NO2S2/c1-6-5(9)10-3-2-4(7)8/h2-3H2,1H3,(H,6,9)(H,7,8)

InChI Key

XROANLWPDIMADQ-UHFFFAOYSA-N

Canonical SMILES

CNC(=S)SCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylisothiocyanate (4 g) is added to a solution of 3-mercaptopropanoic acid (5.3 g) in a mixture of pyridine (250 ml) and 0.5 N sodium hydroxide (100 ml). The solution is kept at 40° for two hours and concentrated to dryness in vacuo. The residue is dissolved in water (100 ml.), acidified with concentrated hydrochloric acid and extracted with ether. The organic phase is concentrated to dryness to yield 3-[[(methylamino)thiocarbonyl]thio]propanoic acid, m.p. 86°-87°.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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